Cas no 133280-17-8 (Dodecanethioic acid,S-(1-ethenyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) ester)

Dodecanethioic acid,S-(1-ethenyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) ester structure
133280-17-8 structure
Product Name:Dodecanethioic acid,S-(1-ethenyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) ester
CAS No:133280-17-8
MF:C19H28N4OS
MW:360.516822814941
CID:224250
PubChem ID:3077013
Update Time:2025-04-19

Dodecanethioic acid,S-(1-ethenyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) ester Chemical and Physical Properties

Names and Identifiers

    • Dodecanethioic acid,S-(1-ethenyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) ester
    • S-(1-ethenylpyrazolo[3,4-b]pyrazin-5-yl) dodecanethioate
    • Dodecanethioic acid, S-(1-ethenyl-1H-pyrazolo(3,4-b)pyrazin-5-yl) ester
    • DTXSID50158045
    • S-(1-Vinyl-1H-pyrazolo[3,4-b]pyrazin-5-yl) dodecanethioate
    • S-(1-Ethenyl-1H-pyrazolo(3,4-b)pyrazin-5-yl) dodecanethioate
    • 133280-17-8
    • Inchi: 1S/C19H28N4OS/c1-3-5-6-7-8-9-10-11-12-13-18(24)25-17-15-20-19-16(22-17)14-21-23(19)4-2/h4,14-15H,2-3,5-13H2,1H3
    • InChI Key: DXGHDLQDIZUYAC-UHFFFAOYSA-N
    • SMILES: S(C1C=NC2=C(C=NN2C=C)N=1)C(CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 360.19864
  • Monoisotopic Mass: 360.19838270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 86Ų

Experimental Properties

  • PSA: 60.67
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